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Compound of Interest

Compound Name: Org 25543 hydrochloride

Cat. No.: B1662644

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling Org 25543 hydrochloride. The following procedures
are designed to ensure the safe handling and disposal of this potent and selective Glycine
Transporter 2 (GlyT2) inhibitor.

Chemical Identity:

N-[[1-(Dimethylamino)cyclopentylmethyl]-3,5-

Chemical Name dimethoxy-4-(phenylmethoxy)benzamide
hydrochloride

Molecular Formula C24H32N204 - HCI

Molecular Weight 448.98 g/mol

Appearance White solid powder[1][2]

Solubility Soluble in water and DMSOJ1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure through
inhalation, skin contact, or direct splashing.[3] The following table summarizes the required
PPE for handling Org 25543 hydrochloride.
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PPE Category Item Specification Purpose
) ) Nitrile or neoprene, )
) Chemical-resistant ] To prevent skin
Hand Protection tested for resistance
gloves ] contact.
to chemicals.

Safety glasses with
To protect eyes from

Eye Protection side shields or ANSI Z87.1 compliant.
dust and splashes.
goggles
To protect skin and
Body Protection Laboratory coat Full-length, buttoned. clothing from

contamination.

NIOSH-approved,

) especially when ) )
) ) N95 respirator or ) To prevent inhalation
Respiratory Protection ) handling the powder
higher ] ) of the powder.[3]
outside of a ventilated

enclosure.

Operational Plan: Safe Handling Workflow

Adherence to a strict operational workflow is critical to minimize the risk of exposure and
contamination. This process outlines the key steps from preparation to disposal.
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Safe Handling Workflow for Org 25543 Hydrochloride

Preparation

Designate Handling Area
in a Fume Hood

:

Gather All Necessary
Materials and PPE

:

Don Appropriate PPE

Handling

Carefully Weigh Powder
(use anti-static weigh paper)

:

Dissolve in Appropriate Solvent
(e.g., Water, DMSO)

;

Perform Experimental Procedure

Cleanup & Disposal

Decontaminate Work Surfaces

:

Dispose of Contaminated Waste
in Labeled Hazardous Waste Container

:

Doff PPE in Correct Order

:

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A flowchart illustrating the step-by-step procedure for the safe handling of Org 25543
hydrochloride, from preparation to disposal.

Experimental Protocols

Detailed methodologies for specific experiments using Org 25543 hydrochloride should be
developed and approved by the institution's safety committee. The following are general
guidelines for preparing stock solutions.

Preparing Stock Solutions:
e Objective: To prepare a stock solution of a specific concentration (e.g., 10 mM).
e Materials:

o Org 25543 hydrochloride powder

o

Appropriate solvent (e.qg., sterile water or DMSO)

o

Calibrated analytical balance

Volumetric flask

[¢]

[¢]

Pipettes

o

Vortex mixer or sonicator

e Procedure:

1. Calculate the required mass of Org 25543 hydrochloride based on the desired
concentration and volume. For a 10 mM solution in 10 mL of solvent:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)

= Mass (g) = 0.010 mol/L x 0.010 L x 448.98 g/mol = 0.0449 g or 44.9 mg

2. In a chemical fume hood, carefully weigh the calculated amount of the compound.

3. Transfer the powder to the volumetric flask.
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4. Add a portion of the solvent to the flask and mix to dissolve the compound. A vortex mixer
or sonicator may be used to aid dissolution.

5. Once dissolved, add the solvent to the final volume mark.
6. Cap the flask and invert several times to ensure a homogenous solution.
7. Store the stock solution as recommended, typically desiccated at room temperature.

Disposal Plan

All waste contaminated with Org 25543 hydrochloride must be treated as hazardous chemical
waste.

e Solid Waste: Contaminated gloves, weigh paper, pipette tips, and any other solid materials
should be collected in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and clearly labeled hazardous waste container for liquids. Do not pour
down the drain.[1][2]

» Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations.[2]

By adhering to these safety and logistical guidelines, researchers can minimize the risks
associated with handling the potent compound Org 25543 hydrochloride and ensure a safe
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Org 25543 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662644#personal-protective-equipment-for-
handling-org-25543-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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